Cas no 2013374-17-7 (4-ethoxy-2,2-dimethylpentanoic acid)

• Product Name: 4-ethoxy-2,2-dimethylpentanoic acid
• CAS No: 2013374-17-7
• MF: C₉H₁₈O₃
• MW: 174.237423419952
• CID: 6234476
• PubChem ID: 165615395
• Update Time: 2025-10-29

4-ethoxy-2,2-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-2,2-dimethylpentanoic acid
• 2013374-17-7
• EN300-1798724

• Inchi： 1S/C9H18O3/c1-5-12-7(2)6-9(3,4)8(10)11/h7H,5-6H2,1-4H3,(H,10,11)
• InChI Key： PHWFXCCRUKFDHC-UHFFFAOYSA-N
• SMILES： O(CC)C(C)CC(C(=O)O)(C)C

Computed Properties

• Exact Mass: 174.125594432g/mol
• Monoisotopic Mass: 174.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.5Ų

Additional information on 4-ethoxy-2,2-dimethylpentanoic acid

4-Ethoxy-2,2-Dimethylpentanoic Acid: A Comprehensive Overview

4-Ethoxy-2,2-Dimethylpentanoic Acid, identified by the CAS number 2013374-17-7, is a versatile organic compound with significant applications in various industries. This compound is a derivative of pentanoic acid, featuring a unique structure that includes an ethoxy group at the fourth position and two methyl groups at the second position. Its chemical formula is C₁₀H₁₈O₃, and it exists as a white crystalline powder with a faint characteristic odor. The compound is widely recognized for its role in the synthesis of bioactive molecules, food additives, and cosmetic ingredients.

The synthesis of 4-Ethoxy-2,2-Dimethylpentanoic Acid involves a multi-step process that typically begins with the oxidation of an appropriate alcohol precursor. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production techniques. For instance, researchers have explored the use of enzymatic catalysts to enhance the yield and purity of the compound. These methods not only reduce production costs but also align with the growing demand for sustainable chemical processes.

4-Ethoxy-2,2-Dimethylpentanoic Acid exhibits interesting physical and chemical properties that make it suitable for various applications. Its solubility in organic solvents and mild acidity make it an ideal candidate for use in food additives, where it functions as a flavor enhancer and stabilizer. In the cosmetic industry, it is employed as a skin conditioning agent due to its ability to improve skin texture and reduce irritation. Recent studies have also highlighted its potential as a precursor for synthesizing bioactive compounds with anti-inflammatory and antioxidant properties.

The compound's structure plays a crucial role in its functionality. The ethoxy group at the fourth position contributes to its solubility and stability, while the two methyl groups at the second position enhance its hydrophobicity. This unique combination of functional groups allows the compound to interact effectively with both polar and non-polar environments. Researchers have utilized these properties to develop novel drug delivery systems, where 4-Ethoxy-2,2-Dimethylpentanoic Acid serves as a carrier molecule for hydrophobic drugs.

In terms of safety and toxicity, recent studies have demonstrated that 4-Ethoxy-2,2-Dimethylpentanoic Acid exhibits low toxicity when used within recommended limits. However, prolonged exposure or high concentrations may lead to mild skin irritation or respiratory issues. Regulatory agencies have established strict guidelines for its use in food and cosmetic products to ensure consumer safety.

The environmental impact of 4-Ethoxy-2,2-Dimethylpentanoic Acid has also been a topic of interest among researchers. Studies indicate that the compound undergoes rapid biodegradation under aerobic conditions, making it less persistent in the environment compared to other organic compounds. This property is particularly important for industries seeking to minimize their ecological footprint.

In conclusion, 4-Ethoxy-2,2-Dimethylpentanoic Acid, CAS number 2013374-17-7, is a valuable compound with diverse applications across multiple sectors. Its unique structure, coupled with advancements in synthesis and application techniques, continues to drive innovation in fields ranging from food science to pharmaceuticals. As research progresses, new insights into its properties and potential uses are expected to further enhance its significance in modern chemistry.